Cas no 169376-25-4 (1H-Pyrrole-2-carboxaldehyde,1-(2-buten-1-yl)-)

1H-Pyrrole-2-carboxaldehyde,1-(2-buten-1-yl)- structure
169376-25-4 structure
Product Name:1H-Pyrrole-2-carboxaldehyde,1-(2-buten-1-yl)-
CAS No:169376-25-4
MF:C9H11NO
MW:149.189742326736
CID:111179
PubChem ID:64248017
Update Time:2025-04-18

1H-Pyrrole-2-carboxaldehyde,1-(2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxaldehyde,1-(2-buten-1-yl)-
    • 1H-Pyrrole-2-carboxaldehyde, 1-(2-butenyl)- (9CI)
    • 169376-25-4
    • 1-(But-2-en-1-yl)-1H-pyrrole-2-carbaldehyde
    • Inchi: 1S/C9H11NO/c1-2-3-6-10-7-4-5-9(10)8-11/h2-5,7-8H,6H2,1H3/b3-2+
    • InChI Key: RKCFLNOCOJOLCN-NSCUHMNNSA-N
    • SMILES: O=CC1=CC=CN1C/C=C/C

Computed Properties

  • Exact Mass: 149.08413
  • Monoisotopic Mass: 149.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 22A^2
  • XLogP3: 1.4

Experimental Properties

  • PSA: 22
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